Cas no 4485-57-8 (2-BUTENOIC ACID, 4-FLUORO-)

• Product Name: 2-BUTENOIC ACID, 4-FLUORO-
• CAS No: 4485-57-8
• MF: C₄H₅FO₂
• MW: 104.079704999924
• CID: 3255732
• PubChem ID: 6434807
• Update Time: 2025-04-21

2-BUTENOIC ACID, 4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• 2-BUTENOIC ACID, 4-FLUORO-
• 4-fluorocrotonic acid
• CS-0146915
• 4485-57-8
• (2E)-4-fluorobut-2-enoic acid
• AKOS006376696
• (2E)-4-fluoro-2-butenoic acid
• EN300-1574386
• (2E)-4-fluorobut-2-enoic acid, E
• SCHEMBL24950
• DB-130818
• starbld0032722
• AT12709
• 4-fluorobut-2-enoic acid
• (E)-4-fluorobut-2-enoic Acid
• SCHEMBL24951
• 843-089-9
• VLPAEVHYNQOJRT-OWOJBTEDSA-N
• EN300-149758
• 37759-72-1

• Inchi： 1S/C4H5FO2/c5-3-1-2-4(6)7/h1-2H,3H2,(H,6,7)
• InChI Key： VLPAEVHYNQOJRT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CCF

Computed Properties

• Exact Mass: 104.02735756Da
• Monoisotopic Mass: 104.02735756Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų